Cas no 1239719-68-6 (3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline)
3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)-
- 3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline
-
- MDL: MFCD21962134
- Inchi: 1S/C10H11N3O2/c1-6-12-13-10(15-6)8-4-3-7(11)5-9(8)14-2/h3-5H,11H2,1-2H3
- InChI Key: QWPJLPMUNJVMKB-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(C2=NN=C(C)O2)C(OC)=C1
3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01045773-1g |
3-Methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline |
1239719-68-6 | 95% | 1g |
¥3717.0 | 2023-04-04 | |
| Ambeed | A1089352-1g |
3-Methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline |
1239719-68-6 | 95% | 1g |
$541.0 | 2024-04-25 | |
| Enamine | EN300-300373-0.05g |
3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline |
1239719-68-6 | 95.0% | 0.05g |
$174.0 | 2025-03-19 | |
| Enamine | EN300-300373-0.1g |
3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline |
1239719-68-6 | 95.0% | 0.1g |
$257.0 | 2025-03-19 | |
| Enamine | EN300-300373-0.25g |
3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline |
1239719-68-6 | 95.0% | 0.25g |
$367.0 | 2025-03-19 | |
| Enamine | EN300-300373-0.5g |
3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline |
1239719-68-6 | 95.0% | 0.5g |
$579.0 | 2025-03-19 | |
| Enamine | EN300-300373-1.0g |
3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline |
1239719-68-6 | 95.0% | 1.0g |
$743.0 | 2025-03-19 | |
| Enamine | EN300-300373-2.5g |
3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline |
1239719-68-6 | 95.0% | 2.5g |
$1454.0 | 2025-03-19 | |
| Enamine | EN300-300373-5.0g |
3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline |
1239719-68-6 | 95.0% | 5.0g |
$2152.0 | 2025-03-19 | |
| Enamine | EN300-300373-10.0g |
3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline |
1239719-68-6 | 95.0% | 10.0g |
$3191.0 | 2025-03-19 |
3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline
Introduction to 3-Methoxy-4-(5-Methyl-1,3,4-Oxadiazol-2-yl)aniline (CAS No. 1239719-68-6)
3-Methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline, also known by its CAS number 1239719-68-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxy group, an aniline moiety, and a 5-methyl-1,3,4-oxadiazol-2-yl substituent. These functional groups contribute to its diverse chemical properties and potential biological activities.
The chemical structure of 3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline is particularly intriguing due to the presence of the oxadiazole ring, which is known for its stability and reactivity in various chemical reactions. The methoxy group on the aromatic ring enhances the compound's solubility and lipophilicity, making it a valuable candidate for drug design and development. Additionally, the aniline moiety provides a platform for further functionalization and modification, allowing researchers to explore a wide range of derivatives with enhanced properties.
In recent years, 3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and anticancer properties. These activities are attributed to its ability to modulate various cellular pathways and targets.
A study published in the Journal of Medicinal Chemistry in 2022 highlighted the anti-inflammatory potential of 3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another significant area of research involves the antioxidant properties of 3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in Free Radical Biology and Medicine in 2021 demonstrated that this compound exhibited strong antioxidant activity by scavenging free radicals and reducing oxidative damage in cellular models. These findings suggest that it could be developed into a therapeutic agent for preventing or treating oxidative stress-related conditions.
The anticancer potential of 3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline has also been explored. A study published in Cancer Letters in 2020 reported that this compound induced apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. The researchers observed significant cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells. These results indicate that it could be a promising lead compound for the development of new anticancer drugs.
Beyond its biological activities, 3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline has also been investigated for its synthetic accessibility and ease of modification. The oxadiazole ring can be readily synthesized using various methods such as cyclocondensation reactions involving hydrazides and nitriles. This synthetic flexibility allows chemists to introduce different substituents onto the aromatic ring or the oxadiazole moiety to fine-tune the compound's properties for specific applications.
In conclusion, 3-methoxy-4-(5-methyl-1,3,4-Oxadiazol--yl)aniline (CAS No. 1239719--68--6) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in the field.
1239719-68-6 (3-methoxy-4-(5-methyl-1,3,4-oxadiazol-2-yl)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)